1-(4-methoxyphenyl)-1-oxopropan-2-yl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate
Description
1-(4-methoxyphenyl)-1-oxopropan-2-yl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate is a useful research compound. Its molecular formula is C21H17BrO7 and its molecular weight is 461.264. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
- Synthesis of Chromene Derivatives : The compound has been synthesized through reactions involving pentafluoroacetophenone and dimethyl oxalate, leading to the formation of various chromene derivatives with potential chemical applications (Pimenova et al., 2003).
Antibacterial Applications
- Antibacterial Activity : Research shows the compound's derivatives exhibit significant antibacterial properties, suggesting its potential application in developing new antibacterial agents (Behrami & Dobroshi, 2019).
Biomedical Research
- GPR35 Agonist Studies : This compound has been used in the study of G protein-coupled receptor GPR35, indicating its role in receptor agonist research and potential therapeutic applications (Thimm et al., 2013).
- Cancer Research : Analogues of this compound have shown to mitigate drug resistance in leukemia cells, suggesting its application in cancer research and treatment (Das et al., 2009).
Fluorescence and Material Science
- Fluorescence Properties : Derivatives of this compound have been synthesized and characterized for their fluorescence properties, indicating potential applications in material sciences (Shi et al., 2017).
Synthesis Optimization
- Synthetic Method Optimization : Research has been conducted to optimize the synthetic methods for producing chromene-3-carboxylic acid derivatives, which can have various applications in chemical synthesis (Zhu et al., 2014).
properties
IUPAC Name |
[1-(4-methoxyphenyl)-1-oxopropan-2-yl] 6-bromo-8-methoxy-2-oxochromene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17BrO7/c1-11(18(23)12-4-6-15(26-2)7-5-12)28-20(24)16-9-13-8-14(22)10-17(27-3)19(13)29-21(16)25/h4-11H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAWCNQXMXPEVED-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)C1=CC=C(C=C1)OC)OC(=O)C2=CC3=CC(=CC(=C3OC2=O)OC)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17BrO7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-methoxyphenyl)-1-oxopropan-2-yl 6-bromo-8-methoxy-2-oxo-2H-chromene-3-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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